Cas no 904011-46-7 (1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• CAS No: 904011-46-7
• MF: C₁₆H₁₉N₃O₄S₂
• MW: 381.469761133194
• CID: 5447612
• Update Time: 2025-10-05

1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)sulfonyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[(4-methoxyphenyl)sulfonyl]-N-2-thiazolyl-
• 1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C16H19N3O4S2/c1-23-13-2-4-14(5-3-13)25(21,22)19-9-6-12(7-10-19)15(20)18-16-17-8-11-24-16/h2-5,8,11-12H,6-7,9-10H2,1H3,(H,17,18,20)
• InChI Key： PQIPICNMHDPXSX-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCC(C(NC2=NC=CS2)=O)CC1

Additional information on 1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

Recent Advances in the Study of 1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS: 904011-46-7)

1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS: 904011-46-7) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a modulator of key signaling pathways involved in various diseases.

The compound's unique structure, featuring a piperidine-4-carboxamide core linked to a 4-methoxybenzenesulfonyl group and a thiazol-2-yl moiety, suggests its potential as a versatile scaffold for drug development. Recent research has explored its interactions with specific protein targets, including kinases and receptors, which are implicated in cancer, inflammation, and metabolic disorders. These studies have provided valuable insights into the compound's mechanism of action and its potential as a lead compound for further optimization.

One of the most notable findings in recent years is the compound's ability to inhibit the activity of certain kinases, such as those involved in the PI3K/AKT/mTOR pathway. This pathway is a critical regulator of cell growth, survival, and metabolism, and its dysregulation is associated with numerous cancers. In vitro and in vivo studies have demonstrated that 1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide exhibits potent inhibitory effects on these kinases, leading to reduced tumor growth and increased apoptosis in cancer cell lines.

Additionally, the compound has shown promise in modulating inflammatory responses. Recent studies have revealed its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by interfering with the NF-κB signaling pathway. This anti-inflammatory activity suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on synthesizing analogs with improved properties, and preliminary results indicate that modifications to the sulfonyl and thiazole groups can enhance both potency and selectivity.

In conclusion, 1-(4-methoxybenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide represents a promising candidate for drug development, with potential applications in oncology and inflammation. Continued research into its mechanism of action, structure-activity relationships, and pharmacokinetic properties will be essential for advancing this compound toward clinical trials. The integration of computational modeling and high-throughput screening techniques may further accelerate the discovery of optimized derivatives with enhanced therapeutic profiles.